Cas no 94107-76-3 (Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI))

• Product Name: Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
• CAS No: 94107-76-3
• MF: C₁₆H₄₃N₃O₆P₂
• MW: 435.476646661758
• CID: 805205
• PubChem ID: 44151692
• Update Time: 2025-04-19

Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
• diammonium dihydrogen [(tetradecylimino)bis(methylene)]diphosphonate
• diazanium,[phosphonatomethyl(tetradecyl)amino]methylphosphonic acid
• 94107-76-3
• Diammonium dihydrogen ((tetradecylimino)bis(methylene))diphosphonate
• EINECS 302-312-5
• DTXSID20240547

• Inchi： 1S/C16H37NO6P2.2H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(15-24(18,19)20)16-25(21,22)23;;/h2-16H2,1H3,(H2,18,19,20)(H2,21,22,23);2*1H3
• InChI Key： IUOCUMOMRVDMOD-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)([O-])[O-])CCCCCCCCCCCCCC)(=O)(O)O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 435.26271010g/mol
• Monoisotopic Mass: 435.26271010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 398
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų